Cas no 218144-79-7 (3-(3-Nitrophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole)

3-(3-Nitrophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a 3-nitrophenyl group at the 3-position and a thiophene moiety at the 5-position. This structure confers unique electronic and photophysical properties, making it valuable in materials science and organic electronics. The nitro group enhances electron-withdrawing characteristics, while the thiophene contributes to π-conjugation, improving charge transport capabilities. Its rigid oxadiazole backbone ensures thermal and chemical stability, suitable for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. The compound’s synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or industrial applications.
3-(3-Nitrophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole structure
218144-79-7 structure
Product Name:3-(3-Nitrophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole
CAS No:218144-79-7
MF:C12H7N3O3S
MW:273.267280817032
MDL:MFCD00116234
CID:243462
PubChem ID:573345
Update Time:2025-05-28

3-(3-Nitrophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Nitrophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole
    • 1,2,4-Oxadiazole,3-(3-nitrophenyl)-5-(2-thienyl)-
    • 3-(3-Nitrophenyl)-5-(2-thienyl)-1,2,4-oxadiazole
    • 3-(3-nitrophenyl)-5-thiophen-2-yl-1,2,4-oxadiazole
    • 3-(3-nitrophenyl)-5-thien-2-yl-1,2,4-oxadiazole
    • 3-(3-Nitro-phenyl)-5-thiophen-2-yl-[1,2,4]oxadiazole
    • AC1LCB6X
    • AC1Q21K3
    • ACMC-209fof
    • 3-(3-nitrophenyl)-5-thiophen-2-yl-1, 2, 4-oxadiazole
    • MFCD00116234
    • SR-01000501778-1
    • EU-0013033
    • 218144-79-7
    • FT-0613624
    • CHEMBL1528343
    • SMR000425244
    • HMS2784F17
    • CS-0206044
    • DTXSID30341478
    • BS-22972
    • A878924
    • AKOS000593383
    • SR-01000501778
    • W-206681
    • SQURSOAJNRVVBR-UHFFFAOYSA-N
    • MLS001042202
    • STK183304
    • MDL： MFCD00116234
    • Inchi： 1S/C12H7N3O3S/c16-15(17)9-4-1-3-8(7-9)11-13-12(18-14-11)10-5-2-6-19-10/h1-7H
    • InChI Key： SQURSOAJNRVVBR-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C1=NC(C2C=CC=C(C=2)[N+](=O)[O-])=NO1

Computed Properties

  • Exact Mass: 273.02100
  • Monoisotopic Mass: 273.021
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113A^2
  • XLogP3: 3

Experimental Properties

  • Density: 1.433
  • Melting Point: 160℃
  • Boiling Point: 466.2°C at 760 mmHg
  • Flash Point: 235.7°C
  • Refractive Index: 1.642
  • PSA: 112.98000
  • LogP: 3.89650

3-(3-Nitrophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole Security Information

  • Hazard Statement： Irritant
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25
  • Storage Condition：Sealed in dry,2-8°C

3-(3-Nitrophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(3-Nitrophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N497158-10mg
3-(3-Nitrophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole
 218144-79-7
10mg
 $ 50.00 2022-06-03
TRC
N497158-50mg
3-(3-Nitrophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole
 218144-79-7
50mg
 $ 65.00 2022-06-03
TRC
N497158-100mg
3-(3-Nitrophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole
 218144-79-7
100mg
 $ 80.00 2022-06-03
abcr
AB223866-1 g
3-(3-Nitrophenyl)-5-(2-thienyl)-1,2,4-oxadiazole; 97%
 218144-79-7
1 g
 €110.00 2023-07-20
abcr
AB223866-5 g
3-(3-Nitrophenyl)-5-(2-thienyl)-1,2,4-oxadiazole; 97%
 218144-79-7
5 g
 €246.00 2023-07-20
abcr
AB223866-25 g
3-(3-Nitrophenyl)-5-(2-thienyl)-1,2,4-oxadiazole; 97%
 218144-79-7
25 g
 €450.00 2023-07-20
Fluorochem
212603-1g
3-(3-Nitrophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole
 218144-79-7 95%
1g
 ￡50.00 2022-02-28
Fluorochem
212603-5g
3-(3-Nitrophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole
 218144-79-7 95%
5g
 ￡150.00 2022-02-28
Fluorochem
212603-25g
3-(3-Nitrophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole
 218144-79-7 95%
25g
 ￡300.00 2022-02-28
Fluorochem
212603-100g
3-(3-Nitrophenyl)-5-(thiophen-2-yl)-1,2,4-oxadiazole
 218144-79-7 95%
100g
 ￡750.00 2022-02-28

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